Cas no 82264-26-4 (1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, (3S)-)

• Product name: 1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, (3S)-
• CAS No: 82264-26-4
• MF: C₁₀H₁₈NO₂+
• MW: 184.25542
• CID: 695830
• PubChem ID: 12265358

1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Azoniabicyclo[2.2.2]octane, 3-(acetyloxy)-1-methyl-, (3S)-
• 82264-26-4
• CTK3E1251
• DTXSID70483104

• Inchi： InChI=1S/C10H18NO2/c1-8(12)13-10-7-11(2)5-3-9(10)4-6-11/h9-10H,3-7H2,1-2H3/q+1/t9?,10-,11?/m1/s1
• InChI Key： OROYXWCEQBVSLR-HSOILSAZSA-N
• SMILES： CC(=O)OC1C[N+]2(CCC1CC2)C

Computed Properties

• Exact Mass: 184.133753817g/mol
• Monoisotopic Mass: 184.133753817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų